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Compound of Interest

Compound Name: DA-7867

Cat. No.: B1669732 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a detailed protocol for determining the Minimum Inhibitory

Concentration (MIC) of DA-7867, a novel oxazolidinone antibiotic, against various bacterial

strains. The provided methodologies are based on established standards for antimicrobial

susceptibility testing.

Introduction
DA-7867 is a potent oxazolidinone antibiotic with demonstrated in vitro activity against a range

of aerobic and anaerobic bacteria.[1][2] It has shown particular efficacy against Gram-positive

organisms, including multidrug-resistant strains such as methicillin-resistant Staphylococcus

aureus (MRSA), vancomycin-resistant enterococci (VRE), and penicillin-resistant

Streptococcus pneumoniae (PRSP).[3][4] The mechanism of action of DA-7867, like other

oxazolidinones, involves the inhibition of bacterial protein synthesis.[3] This document outlines

the materials, procedures, and data interpretation for conducting MIC testing of DA-7867.

Data Presentation
Table 1: In Vitro Antibacterial Activity of DA-7867 Against
Gram-Positive Clinical Isolates
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Organism (No.
of Isolates)

DA-7867 MIC
Range (μg/mL)

DA-7867
MIC50 (μg/mL)

DA-7867
MIC90 (μg/mL)

Linezolid
MIC90 (μg/mL)

Methicillin-

susceptible S.

aureus (50)

0.1 - 0.78 0.39 0.39 1.56

Methicillin-

resistant S.

aureus (100)

0.2 - 0.78 0.39 0.39 1.56

Vancomycin-

susceptible

Enterococcus

spp. (50)

0.1 - 0.39 0.2 0.2 1.56

Vancomycin-

resistant

Enterococcus

spp. (100)

0.1 - 0.39 0.2 0.2 3.13

Penicillin-

susceptible S.

pneumoniae (50)

0.05 - 0.2 0.1 0.1 0.78

Penicillin-

resistant S.

pneumoniae

(100)

0.05 - 0.39 0.2 0.2 0.78

Data compiled from studies assessing the in vitro activity of DA-7867.[3]

Table 2: Comparative MIC90 of DA-7867 and Linezolid
Against Staphylococci

Organism (No. of Isolates) DA-7867 MIC90 (μg/mL) Linezolid MIC90 (μg/mL)

Staphylococci (150) ≤0.25 2
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This table highlights the enhanced potency of DA-7867 compared to linezolid against

staphylococcal isolates.[1]

Experimental Protocols
Minimum Inhibitory Concentration (MIC) Determination
by Broth Microdilution
This protocol is adapted from the guidelines of the Clinical and Laboratory Standards Institute

(CLSI) for antimicrobial susceptibility testing.

1. Materials:

DA-7867 analytical standard

Appropriate solvent for DA-7867 (e.g., dimethyl sulfoxide, DMSO)

Cation-adjusted Mueller-Hinton Broth (CAMHB)

Sterile 96-well microtiter plates

Bacterial strains for testing (e.g., MRSA, VRE, PRSP)

0.5 McFarland turbidity standard

Sterile saline or phosphate-buffered saline (PBS)

Spectrophotometer

Incubator (35°C ± 2°C)

Pipettes and sterile tips

2. Preparation of DA-7867 Stock Solution:

Accurately weigh a suitable amount of DA-7867 powder.

Dissolve the powder in the appropriate solvent to create a high-concentration stock solution

(e.g., 1280 µg/mL). Ensure complete dissolution.
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Further dilutions should be made in sterile CAMHB.

3. Inoculum Preparation:

From a fresh (18-24 hour) culture plate, select 3-5 isolated colonies of the test organism.

Suspend the colonies in sterile saline or PBS.

Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard. This

corresponds to approximately 1-2 x 10⁸ CFU/mL.

Within 15 minutes of standardization, dilute the suspension in CAMHB to achieve a final

inoculum concentration of approximately 5 x 10⁵ CFU/mL in the microtiter plate wells.

4. Broth Microdilution Procedure:

Dispense 100 µL of CAMHB into each well of a 96-well microtiter plate.

Add 100 µL of the DA-7867 stock solution to the first well of a row and mix thoroughly.

Perform serial twofold dilutions by transferring 100 µL from the first well to the second, and

so on, down the plate. Discard 100 µL from the last well containing the antimicrobial agent.

This will result in a range of DA-7867 concentrations.

Leave one well with no antimicrobial agent as a positive growth control and one well with

uninoculated broth as a negative control.

Inoculate each well (except the negative control) with 10 µL of the standardized bacterial

suspension.

Seal the plates and incubate at 35°C ± 2°C for 16-20 hours in ambient air.

5. Interpretation of Results:

Following incubation, examine the plates for bacterial growth (turbidity).

The MIC is the lowest concentration of DA-7867 that completely inhibits visible growth of the

organism.
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The growth control well should show distinct turbidity, and the negative control well should

remain clear.
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Figure 1: Experimental workflow for MIC determination.
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Figure 2: Mechanism of action of DA-7867.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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